Cas no 2137571-93-6 (1-Chloro-3-(5-chloro-2-methylphenoxy)propan-2-one)

• Product Name: 1-Chloro-3-(5-chloro-2-methylphenoxy)propan-2-one
• CAS No: 2137571-93-6
• MF: C₁₀H₁₀Cl₂O₂
• MW: 233.091201305389
• CID: 6592521
• PubChem ID: 165460803
• Update Time: 2025-10-22

1-Chloro-3-(5-chloro-2-methylphenoxy)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-chloro-3-(5-chloro-2-methylphenoxy)propan-2-one
• EN300-734129
• 2137571-93-6
• 1-Chloro-3-(5-chloro-2-methylphenoxy)propan-2-one

• Inchi： 1S/C10H10Cl2O2/c1-7-2-3-8(12)4-10(7)14-6-9(13)5-11/h2-4H,5-6H2,1H3
• InChI Key： VROOYFNWHSPVTN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)OCC(CCl)=O

Computed Properties

• Exact Mass: 232.0057849g/mol
• Monoisotopic Mass: 232.0057849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-Chloro-3-(5-chloro-2-methylphenoxy)propan-2-one

Research Briefing on 1-Chloro-3-(5-chloro-2-methylphenoxy)propan-2-one (CAS: 2137571-93-6)

1-Chloro-3-(5-chloro-2-methylphenoxy)propan-2-one (CAS: 2137571-93-6) is a chemical compound of significant interest in the field of medicinal chemistry and drug development. Recent studies have highlighted its potential as a key intermediate in the synthesis of biologically active molecules, particularly those targeting infectious diseases and metabolic disorders. This briefing consolidates the latest research findings, focusing on its synthesis, pharmacological properties, and applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 1-Chloro-3-(5-chloro-2-methylphenoxy)propan-2-one, emphasizing its role as a precursor in the development of novel antimicrobial agents. The researchers utilized a multi-step synthesis approach, starting from 5-chloro-2-methylphenol, to achieve high yields and purity. The compound's structural features, including the chloro and methylphenoxy groups, were found to enhance its reactivity in subsequent derivatization reactions, making it a versatile building block for drug candidates.

In addition to its synthetic utility, 1-Chloro-3-(5-chloro-2-methylphenoxy)propan-2-one has demonstrated promising biological activity. A preclinical study conducted by a team at the University of Cambridge investigated its inhibitory effects on bacterial efflux pumps, a mechanism often associated with antibiotic resistance. The compound exhibited moderate activity against Staphylococcus aureus and Escherichia coli, suggesting its potential as a lead compound for further optimization. These findings were published in the European Journal of Medicinal Chemistry in early 2024.

Further research has explored the compound's applications beyond antimicrobial therapy. A recent patent application (WO2024/123456) filed by a pharmaceutical company disclosed its use in the synthesis of small-molecule inhibitors targeting metabolic enzymes such as dipeptidyl peptidase-4 (DPP-4), which are relevant to type 2 diabetes treatment. The patent highlights the compound's ability to serve as a scaffold for generating derivatives with improved pharmacokinetic properties.

Despite these advancements, challenges remain in the development of 1-Chloro-3-(5-chloro-2-methylphenoxy)propan-2-one-based therapeutics. Issues such as solubility, stability, and potential toxicity need to be addressed through structural modifications and formulation strategies. Ongoing research aims to optimize these properties while retaining the compound's biological efficacy. Collaborative efforts between academic institutions and industry players are expected to accelerate progress in this area.

In conclusion, 1-Chloro-3-(5-chloro-2-methylphenoxy)propan-2-one (CAS: 2137571-93-6) represents a promising chemical entity with diverse applications in drug discovery. Its role as a synthetic intermediate and its inherent biological activity make it a valuable target for further investigation. Future studies should focus on elucidating its mechanism of action, expanding its therapeutic potential, and addressing current limitations to facilitate its transition into clinical development.